Cas no 922969-27-5 (N-(1,3-benzothiazol-5-yl)propanamide)

• Product name: N-(1,3-benzothiazol-5-yl)propanamide
• CAS No: 922969-27-5
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5498100
• PubChem ID: 21755598

N-(1,3-benzothiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024468782
• N-(1,3-benzothiazol-5-yl)propanamide
• SCHEMBL6653400
• 922969-27-5
• F2806-0217
• N-(benzo[d]thiazol-5-yl)propionamide

• Inchi： 1S/C10H10N2OS/c1-2-10(13)12-7-3-4-9-8(5-7)11-6-14-9/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： WUGDREKDVSIYLB-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C=CC1=2)NC(CC)=O

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(1,3-benzothiazol-5-yl)propanamide

Comprehensive Overview of N-(1,3-benzothiazol-5-yl)propanamide (CAS No. 922969-27-5)

N-(1,3-benzothiazol-5-yl)propanamide, identified by its CAS number 922969-27-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The propanamide moiety attached to the benzothiazole ring enhances its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy and precision medicine.

The structural uniqueness of N-(1,3-benzothiazol-5-yl)propanamide makes it a promising candidate for addressing neurodegenerative diseases and inflammatory conditions, which are among the most searched health topics today. Its mechanism of action is believed to involve the inhibition of specific signaling pathways, a hot topic in cancer research and immunotherapy. The compound's molecular weight and solubility properties further contribute to its suitability for drug formulation, a critical factor in modern pharmacokinetics studies.

In the context of green chemistry and sustainable synthesis, CAS 922969-27-5 has been explored for its potential to be produced via eco-friendly methods. This aligns with the growing demand for environmentally benign chemical processes, a frequently searched topic in academic and industrial circles. The compound's synthetic route often involves catalysis or microwave-assisted reactions, techniques that reduce waste and energy consumption.

From an analytical perspective, N-(1,3-benzothiazol-5-yl)propanamide can be characterized using advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for ensuring purity and stability, key concerns for researchers and manufacturers. The compound's spectral data and chromatographic behavior are well-documented, making it a reliable reference in analytical chemistry.

Another area of interest is the compound's potential role in nutraceuticals and cosmeceuticals, industries that have seen exponential growth due to consumer focus on health and wellness. Its antioxidant and anti-aging properties are under investigation, tapping into the booming market for natural derivatives and bioactive compounds. This aligns with frequent searches for skin care ingredients and dietary supplements.

In summary, N-(1,3-benzothiazol-5-yl)propanamide (CAS 922969-27-5) represents a versatile compound with applications spanning pharmaceuticals, biotechnology, and material science. Its relevance to current research trends, such as personalized medicine and sustainable chemistry, ensures its continued prominence in scientific literature. As studies progress, this compound may unlock new possibilities in therapeutic development and industrial applications.